5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-hexyl-2,3-dihydro-1H-pyrrol-3-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-hexyl-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C17H22N4O/c1-2-3-4-7-10-21-11-14(22)15(16(21)18)17-19-12-8-5-6-9-13(12)20-17/h5-6,8-9,18,22H,2-4,7,10-11H2,1H3,(H,19,20)
• InChI Key: PCPIXIZIQACFDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1CC(=C(C1=N)C2=NC3=CC=CC=C3N2)O
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

The compound “5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-hexyl-2,3-dihydro-1H-pyrrol-3-one” is a complex organic molecule that contains several functional groups, including an amino group, a benzodiazole ring, and a pyrrolone ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and solubility. These properties are often determined through laboratory testing.

Scientific Research Applications

Synthesis and Potential Antibacterial and Antitubercular Agents

A study outlined the synthesis of novel 4-pyrrol-1-yl benzoic acid hydrazide analogs and some derived compounds exhibiting significant in vitro antibacterial activity against various bacteria and antitubercular activity against Mycobacterium tuberculosis. This highlights the compound's potential as a base for developing new antibacterial and antitubercular agents (Joshi et al., 2008).

Antiproliferative Activity

Another research focused on synthesizing thiazole/benzothiazole fused pyranopyrimidine derivatives, evaluating their antiproliferative activity against various cancer cell lines. It was found that certain derivatives exhibited potent antiproliferative activity, indicating the potential for cancer treatment applications (Nagaraju et al., 2020).

Antiavian Influenza Virus Activity

A study introduced a new synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles, showing remarkable activity against the avian influenza virus, H5N1. This suggests the compound's utility in developing antiviral agents (Hebishy et al., 2020).

Antimicrobial Activities

The synthesis of novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, including their evaluation for antimicrobial activities, revealed that these compounds possess significant antibacterial and antifungal properties (Elgemeie et al., 2017).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. This information is typically provided in a material safety data sheet (MSDS) for the compound.